Cas no 1353981-30-2 (tert-Butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate
• CAS No: 1353981-30-2
• MF: C₁₇H₂₃N₃O₂S
• MW: 333.448422670364
• MDL: MFCD21099022
• CID: 2091495
• PubChem ID: 71303076
• Update Time: 2025-05-20

tert-Butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate
• DB-252675
• G67319
• AKOS024463148
• 1353981-30-2
• 4-(3-Cyano-pyridin-2-ylsulfanylMeth
• tert-Butyl4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate
• 4-(3-Cyano-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 4-{[(3-CYANOPYRIDIN-2-YL)SULFANYL]METHYL}PIPERIDINE-1-CARBOXYLATE
• tert-butyl 4-[(3-cyanopyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate

• MDL： MFCD21099022
• Inchi： 1S/C17H23N3O2S/c1-17(2,3)22-16(21)20-9-6-13(7-10-20)12-23-15-14(11-18)5-4-8-19-15/h4-5,8,13H,6-7,9-10,12H2,1-3H3
• InChI Key： OYBWNNUKXGROBO-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC=CN=1)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 333.15109816g/mol
• Monoisotopic Mass: 333.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.5Ų

Additional information on tert-Butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate (CAS No. 1353981-30-2)

Tert-butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate, with the CAS number 1353981-30-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its piperidine core and the presence of a cyano-substituted pyridine ring, contribute to its unique chemical and pharmacological properties.

The compound's structure is characterized by a tert-butyl group attached to a piperidine ring, which is further functionalized with a thiomethyl group linked to a 3-cyanopyridin-2-yl moiety. This arrangement creates a molecule with multiple potential sites for interaction with biological targets, making it an attractive candidate for further investigation in medicinal chemistry. The cyano group in the pyridine ring not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological systems.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Tert-butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate has been studied for its potential applications in various therapeutic areas, including oncology, neurology, and inflammation. The compound's ability to modulate key biological processes has made it a focal point for researchers seeking to develop new treatments for complex diseases.

One of the most compelling aspects of this compound is its structural diversity, which allows for the exploration of multiple pharmacophoric regions. The presence of both polar and non-polar functional groups provides a balance that can enhance solubility and bioavailability, critical factors for the development of effective pharmaceuticals. Additionally, the thiomethyl group offers a versatile scaffold for further chemical modifications, enabling researchers to fine-tune the properties of the molecule to optimize its biological activity.

Recent studies have demonstrated the potential of Tert-butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate as an inhibitor of certain enzymes involved in cancer progression. The compound's ability to interact with these enzymes suggests that it may have therapeutic potential in oncology. Furthermore, preliminary in vitro studies have shown that it can disrupt signaling pathways associated with inflammation, making it a promising candidate for treating inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this complex molecule efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the key functional groups present in the molecule.

As research continues to uncover new biological activities and mechanisms of action, Tert-butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate is poised to play an increasingly important role in drug development. Its unique structural features and promising biological profile make it a valuable tool for medicinal chemists seeking to discover novel therapeutic agents. With ongoing investigations into its pharmacological properties, this compound holds significant potential for addressing unmet medical needs in various disease areas.

The development of new drugs is often hampered by challenges such as poor bioavailability and off-target effects. However, the structural design of Tert-butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate offers opportunities to overcome these issues through rational drug design principles. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the potential efficacy and safety of this compound, accelerating its journey from bench to bedside.

In conclusion, Tert-butyl 4-(((3-cyanopyridin-2-yl)thio)methyl)piperidine-1-carboxylate (CAS No. 1353981-30-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological profile make it an attractive candidate for further development into novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will be essential in discovering new treatments that address complex medical challenges.